2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole

• IUPAC Name: 3-(1,3-benzoxazol-2-ylsulfanyl)-1-morpholin-4-ylpropan-1-one
• InChI: InChI=1S/C14H16N2O3S/c17-13(16-6-8-18-9-7-16)5-10-20-14-15-11-3-1-2-4-12(11)19-14/h1-4H,5-10H2
• InChI Key: BXNQOVGSSKZNEQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CCSC2=NC3=CC=CC=C3O2
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole, also known as MBX-8025, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of thiazole-based compounds and has been found to possess anti-inflammatory and lipid-lowering properties.

Mechanism of Action

2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole exerts its therapeutic effects by activating the peroxisome proliferator-activated receptor alpha (PPARα) pathway. PPARα is a nuclear receptor that regulates the expression of genes involved in lipid metabolism, inflammation, and glucose homeostasis. Activation of PPARα by 2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole leads to increased fatty acid oxidation, decreased triglyceride synthesis, and reduced inflammation.
Biochemical and physiological effects:
2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole has been shown to reduce hepatic steatosis, inflammation, and fibrosis in preclinical models of NAFLD. It also reduces atherosclerotic plaque formation and improves lipid profiles in animal models of atherosclerosis. In addition, 2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole has been found to improve glucose tolerance and insulin sensitivity in animal models of metabolic syndrome.

Advantages and Limitations for Lab Experiments

2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole is a synthetic compound that can be easily synthesized in the laboratory. It has been extensively studied in preclinical models and has shown promising results. However, its efficacy and safety in humans are yet to be established. Further studies are needed to determine the optimal dose, duration, and route of administration of 2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole in humans.

Future Directions

2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole has shown promising results in preclinical models of NAFLD, atherosclerosis, and metabolic syndrome. Further studies are needed to determine its efficacy and safety in humans. In addition, future studies should focus on the identification of biomarkers that can predict the response to 2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole treatment. Moreover, the potential use of 2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole in combination with other drugs for the treatment of these diseases should be explored.

Synthesis Methods

The synthesis of 2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole involves the reaction of 2-aminobenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 3-(4-morpholinyl)-3-oxopropylamine. The final product is obtained by cyclization of the intermediate compound with potassium carbonate in DMF. The purity of the compound is confirmed by HPLC and NMR spectroscopy.

Scientific Research Applications

2-{[3-(4-morpholinyl)-3-oxopropyl]thio}-1,3-benzoxazole has been extensively studied for its potential therapeutic applications in various diseases such as non-alcoholic fatty liver disease (NAFLD), atherosclerosis, and metabolic syndrome. It has been found to possess anti-inflammatory and lipid-lowering properties, which makes it a promising candidate for the treatment of these diseases.